Cas no 1396885-24-7 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide)
N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide
- N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-4-methoxy-2-methylbenzenesulfonamide
- 1396885-24-7
- VU0534573-1
- F6178-6714
- AKOS024535443
- N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide
- N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-methoxy-2-methylbenzenesulfonamide
-
- Inchi: 1S/C19H24N2O5S/c1-14-11-17(25-2)3-4-18(14)27(23,24)20-12-15-5-8-21(9-6-15)19(22)16-7-10-26-13-16/h3-4,7,10-11,13,15,20H,5-6,8-9,12H2,1-2H3
- InChI Key: MGERTYOWPMHPLE-UHFFFAOYSA-N
- SMILES: C1(S(NCC2CCN(C(C3C=COC=3)=O)CC2)(=O)=O)=CC=C(OC)C=C1C
Computed Properties
- Exact Mass: 392.14059304g/mol
- Monoisotopic Mass: 392.14059304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 97.2Ų
N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6178-6714-2μmol |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-5μmol |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-10μmol |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-20μmol |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-1mg |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-2mg |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-3mg |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-4mg |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-5mg |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6714-10mg |
N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide |
1396885-24-7 | 10mg |
$79.0 | 2023-09-09 |
N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide
Comprehensive Overview of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 1396885-24-7)
N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 1396885-24-7) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a furan-3-carbonyl moiety, a piperidine ring, and a 4-methoxy-2-methylbenzene sulfonamide group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.
The sulfonamide group in this compound is a well-known pharmacophore, often associated with antimicrobial and anti-inflammatory properties. However, the addition of the furan-3-carbonyl and piperidine components introduces novel chemical properties that may enhance its bioavailability and target specificity. Recent studies have explored its role in inhibiting enzymes such as carbonic anhydrases, which are critical in conditions like glaucoma and cancer. This aligns with the growing demand for small-molecule inhibitors in drug discovery, a hot topic in modern pharmacology.
From a synthetic chemistry perspective, N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide exemplifies the trend toward multi-functional scaffolds in medicinal chemistry. Its piperidine ring contributes to conformational rigidity, while the furan ring offers potential for π-stacking interactions with biological targets. Such features are highly sought after in the design of next-generation therapeutics, particularly for central nervous system (CNS) disorders, where blood-brain barrier penetration is crucial.
In the context of drug repurposing, this compound has also been investigated for its potential in treating metabolic syndromes. The 4-methoxy-2-methylbenzene moiety, for instance, is structurally similar to compounds known to interact with nuclear receptors like PPARγ, a target for diabetes management. This connection has spurred interest in its structure-activity relationship (SAR), with researchers using computational tools like molecular docking to predict its binding affinities.
Another area of exploration is the compound's potential in cancer immunotherapy. The sulfonamide group's ability to chelate metal ions could be leveraged to design metal-based therapeutics, a burgeoning field in oncology. Additionally, its furan component may contribute to oxidative stress modulation, a mechanism increasingly recognized in cancer cell apoptosis. These applications resonate with the current focus on precision medicine and targeted therapy.
For researchers and manufacturers, the synthesis of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide presents both challenges and opportunities. The compound's multi-step synthesis requires careful optimization to achieve high yields and purity, a common hurdle in complex organic molecules. Advances in flow chemistry and catalysis could streamline its production, addressing the demand for scalable and cost-effective methods in the pharmaceutical industry.
Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous, its biodegradability and ecotoxicity profiles must be evaluated to ensure compliance with green chemistry principles. This aligns with the broader shift toward sustainable drug development, a priority for both academia and industry.
In summary, N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 1396885-24-7) represents a versatile and promising compound with applications spanning drug discovery, enzyme inhibition, and cancer therapy. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research, reflecting the dynamic landscape of modern medicinal chemistry.
1396885-24-7 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)